Cas no 1025640-63-4 (3-((2,5-Dimethylphenyl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile)

3-((2,5-Dimethylphenyl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile structure
1025640-63-4 structure
Product Name:3-((2,5-Dimethylphenyl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile
CAS No:1025640-63-4
MF:C18H18N2O2S
MW:326.412723064423
MDL:MFCD00246079
CID:5036170
Update Time:2026-02-28

3-((2,5-Dimethylphenyl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

    • (2E)-3-[(2,5-dimethylphenyl)amino]-2-(4-methylbenzenesulfonyl)prop-2-enenitrile
    • 3-((2,5-DIMETHYLPHENYL)AMINO)-2-((4-METHYLPHENYL)SULFONYL)PROP-2-ENENITRILE
    • 3-((2,5-Dimethylphenyl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile
    • MDL： MFCD00246079
    • Inchi： 1S/C18H18N2O2S/c1-13-5-8-16(9-6-13)23(21,22)17(11-19)12-20-18-10-14(2)4-7-15(18)3/h4-10,12,20H,1-3H3/b17-12+
    • InChI Key： LLMCUUCKNXALSP-SFQUDFHCSA-N
    • SMILES： S(/C(/C#N)=C/NC1C=C(C)C=CC=1C)(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 574
  • XLogP3: 4.4
  • Topological Polar Surface Area: 78.3

3-((2,5-Dimethylphenyl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB162379-1 g
3-((2,5-Dimethylphenyl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile
 1025640-63-4
1 g
 €211.30 2023-07-20
abcr
AB162379-5 g
3-((2,5-Dimethylphenyl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile
 1025640-63-4
5 g
 €377.50 2023-07-20
abcr
AB162379-10 g
3-((2,5-Dimethylphenyl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile
 1025640-63-4
10 g
 €482.50 2023-07-20
Key Organics Ltd
MS-10644-1MG
(2E)-3-[(2,5-dimethylphenyl)amino]-2-(4-methylbenzenesulfonyl)prop-2-enenitrile
 1025640-63-4 >90%
1mg
 £37.00 2025-02-08
Key Organics Ltd
MS-10644-5MG
(2E)-3-[(2,5-dimethylphenyl)amino]-2-(4-methylbenzenesulfonyl)prop-2-enenitrile
 1025640-63-4 >90%
5mg
 £46.00 2025-02-08
Key Organics Ltd
MS-10644-10MG
(2E)-3-[(2,5-dimethylphenyl)amino]-2-(4-methylbenzenesulfonyl)prop-2-enenitrile
 1025640-63-4 >90%
10mg
 £63.00 2025-02-08
Key Organics Ltd
MS-10644-20MG
(2E)-3-[(2,5-dimethylphenyl)amino]-2-(4-methylbenzenesulfonyl)prop-2-enenitrile
 1025640-63-4 >90%
20mg
 ￡76.00 2023-04-18
Key Organics Ltd
MS-10644-50MG
(2E)-3-[(2,5-dimethylphenyl)amino]-2-(4-methylbenzenesulfonyl)prop-2-enenitrile
 1025640-63-4 >90%
50mg
 £102.00 2025-02-08
Key Organics Ltd
MS-10644-100MG
(2E)-3-[(2,5-dimethylphenyl)amino]-2-(4-methylbenzenesulfonyl)prop-2-enenitrile
 1025640-63-4 >90%
100mg
 £146.00 2025-02-08
abcr
AB162379-1g
3-((2,5-Dimethylphenyl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile; .
 1025640-63-4
1g
 €211.30 2024-06-12

3-((2,5-Dimethylphenyl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile Related Literature

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